Cas no 109382-09-4 (N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide)

• Product name: N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide
• CAS No: 109382-09-4
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858
• CID: 1192068
• PubChem ID: 13721137

N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide
• N-1,2-Benzothiazol-3-yl-N~2~,N~2~-diethylglycinamide
• 109382-09-4
• CHEMBL447146
• DTXSID20547609

• Inchi： InChI=1S/C13H17N3OS/c1-3-16(4-2)9-12(17)14-13-10-7-5-6-8-11(10)18-15-13/h5-8H,3-4,9H2,1-2H3,(H,14,15,17)
• InChI Key： KQTTUNVHLWNZMU-UHFFFAOYSA-N
• SMILES： CCN(CC)CC(=O)NC1=NSC2=CC=CC=C21

Computed Properties

• Exact Mass: 263.10941
• Monoisotopic Mass: 263.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 45.23